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molecular formula C9H11NO4 B8488950 2-Isopropoxy-5-nitrophenol

2-Isopropoxy-5-nitrophenol

Cat. No. B8488950
M. Wt: 197.19 g/mol
InChI Key: RTSXWISLAZGALQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08354427B2

Procedure details

To a stirred solution of sodium hydroxide (387 mg, 9.67 mmol) in anhydrous DMSO was added 4-nitrobenzene-1,2-diol (500 mg, 3.22 mmol) at 0° C. After stirring for 5 min, 2-iodo-propane (603 mg, 3.55 mmol) was added dropwise. The resulting dark mixture was stirred for 1 h at room temperature. The reaction mixture was quenched with water and then acidified with 1M HCl (pH=4) and then the aqueous layer was extracted with ethyl acetate (3×20 mL). The combined organic layer was washed with sat. NaCl and then dried over MgSO4, filtered and concentrated under reduced pressure to dryness. The crude product was purified by silica gel column chromatography using a gradient of 0-20% EtOAc in hexanes to obtain 2-isopropoxy-5-nitro-phenol (163 mg, 51%) 1H NMR (400.0 MHz, CDCl3) δ 7.86 (dd, J=2.5, 8.8 Hz, 1H), 7.76 (d, J=2.5 Hz, 1H), 6.99 (d, J=8.8 Hz, 1H), 4.73 (qn, J=6.1 Hz, 1H) and 1.43 (d, J=6.1 Hz, 6H).
Name
sodium hydroxide
Quantity
387 mg
Type
reactant
Reaction Step One
Name
4-nitrobenzene-1,2-diol
Quantity
500 mg
Type
reactant
Reaction Step One
Name
DMSO
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
2-iodo-propane
Quantity
603 mg
Type
reactant
Reaction Step Two
Name
2-isopropoxy-5-nitro-phenol
Yield
51%

Identifiers

REACTION_CXSMILES
[OH-].[Na+].[N+:3]([C:6]1[CH:7]=[C:8]([OH:13])[C:9]([OH:12])=[CH:10][CH:11]=1)([O-:5])=[O:4].I[CH:15]([CH3:17])[CH3:16]>CS(C)=O>[CH:15]([O:12][C:9]1[CH:10]=[CH:11][C:6]([N+:3]([O-:5])=[O:4])=[CH:7][C:8]=1[OH:13])([CH3:17])[CH3:16] |f:0.1|

Inputs

Step One
Name
sodium hydroxide
Quantity
387 mg
Type
reactant
Smiles
[OH-].[Na+]
Name
4-nitrobenzene-1,2-diol
Quantity
500 mg
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(C(=CC1)O)O
Name
DMSO
Quantity
0 (± 1) mol
Type
solvent
Smiles
CS(=O)C
Step Two
Name
2-iodo-propane
Quantity
603 mg
Type
reactant
Smiles
IC(C)C

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 5 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The resulting dark mixture was stirred for 1 h at room temperature
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched with water
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with ethyl acetate (3×20 mL)
WASH
Type
WASH
Details
The combined organic layer was washed with sat. NaCl
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure to dryness
CUSTOM
Type
CUSTOM
Details
The crude product was purified by silica gel column chromatography

Outcomes

Product
Details
Reaction Time
 5 min
Name
2-isopropoxy-5-nitro-phenol
Type
product
Smiles
C(C)(C)OC1=C(C=C(C=C1)[N+](=O)[O-])O
Measurements
Type Value Analysis
AMOUNT: MASS 163 mg
YIELD: PERCENTYIELD 51%
YIELD: CALCULATEDPERCENTYIELD 25.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.